Cas no 166964-34-7 (5-((4-Chlorobenzamido)methyl)thiophene-2-sulfonyl chloride)

• Product Name: 5-((4-Chlorobenzamido)methyl)thiophene-2-sulfonyl chloride
• CAS No: 166964-34-7
• MF: C₁₂H₉Cl₂NO₃S₂
• MW: 350.240758657455
• CID: 133743
• PubChem ID: 2735713
• Update Time: 2025-04-19

5-((4-Chlorobenzamido)methyl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chlorobenzamido)methyl)thiophene-2-sulfonyl chloride
• 2-Thiophenesulfonylchloride, 5-[[(4-chlorobenzoyl)amino]methyl]-
• 5-{[(4-Chlorobenzoyl)amino]methyl}thiophene-2-sulfonyl chloride
• 5-({[1'-(4-Chloro-phenyl)-methanoyl]-amino}-methyl)-thiophene-2-sulfonyl chloride
• 5-(4-Chlorobenzamidomethyl)thiophene-2-sulphonyl chloride
• 5-{[(4-chlorobenzoyl)amino]methyl}-2-thiophenesulfonyl chloride
• 5-{[(4-CHLOROBENZOYL)AMINO]METHYL}THIOPH
• 5-(4-CHLOROBENZAMIDOMETHYL)THIOPHENE-2-SULFONYL CHLORIDE
• 5-[[(4-CHLOROBENZOYL)AMINO]METHYL]THIOPHENE-2-SULFONYL CHLORIDE
• 5-{[(4-Chlorobenzoyl)amino]methyl}thiophene-2-sulphonyl chloride
• 5-({[1-(4-Chloro-phenyl)-Methanoyl]-aMino}-Methyl)-thiophene-2-sulfonyl chloride
• 2-{[(4-Chlorobenzoyl)amino]methyl}-5-(chlorosulphonyl)thiophene, 4-Chloro-N-{[5-(chlorosulphonyl)thien-2-yl]methyl}benzamide
• 5-(4-chloro-benzamidomethyl)thiophene-2-sulphonyl chloride
• DTXSID20370898
• J-516613
• MFCD00084934
• SCHEMBL924672
• 5-{[(4-chlorophenyl)formamido]methyl}thiophene-2-sulfonyl chloride
• Bambuterolhydrochloride
• AKOS009158168
• HWAXMFYECKQLDX-UHFFFAOYSA-N
• A810803
• 5-[(4-Chlorobenzamido)methyl]thiophene-2-sulfonyl chloride
• FT-0619912
• 2-Thiophenesulfonyl chloride, 5-[[(4-chlorobenzoyl)amino]methyl]-
• 166964-34-7
• G72229
• DB-014528

• MDL： MFCD00084934
• Inchi： 1S/C12H9Cl2NO3S2/c13-9-3-1-8(2-4-9)12(16)15-7-10-5-6-11(19-10)20(14,17)18/h1-6H,7H2,(H,15,16)
• InChI Key： HWAXMFYECKQLDX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(CNC(C2C=CC(=CC=2)Cl)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 348.94000
• Monoisotopic Mass: 348.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.532
• Melting Point: 138 °C
• Boiling Point: 557.1°C at 760 mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.627
• PSA: 99.86000
• LogP: 4.73070

5-((4-Chlorobenzamido)methyl)thiophene-2-sulfonyl chloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34